3-methyl-2-(propionylamino)benzoic acid

• IUPAC Name: 3-methyl-2-(propanoylamino)benzoic acid
• InChI: InChI=1S/C11H13NO3/c1-3-9(13)12-10-7(2)5-4-6-8(10)11(14)15/h4-6H,3H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key: BXEQSCSUBKCNLP-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C=CC=C1C(=O)O)C
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol

Description

3-methyl-2-(propionylamino)benzoic acid (MPA) is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). MPA is widely used in scientific research due to its potent anti-inflammatory and analgesic properties.

Scientific Research Applications

Chemical Synthesis and Material Science

• Catalytic Functionalization : A study demonstrated the palladium-catalyzed methylation and arylation of sp2 and sp3 C-H bonds in simple carboxylic acids, showcasing a method for C-H activation/C-C coupling sequence. This process could potentially be applied to derivatives of benzoic acid for the synthesis of complex molecules (Giri et al., 2007).

• Metal-Organic Frameworks (MOFs) : Research on the synthesis of Fe(II) and Cu(II) complexes using aminobenzoic acids as ligands highlighted the construction of metal-organic frameworks, which are critical in gas storage, separation, and catalysis. This suggests that similar benzoic acid derivatives could be useful in developing novel MOFs (Laye & Sañudo, 2009).

Environmental Science and Corrosion Inhibition

• Corrosion Inhibition : Derivatives of benzoic acid were studied for their effectiveness as corrosion inhibitors for metals, indicating their potential application in protecting industrial materials from acidic environments (Shaban et al., 2013).

Biological and Medicinal Applications

• Plant Stress Tolerance : Research into the effects of benzoic acid and its derivatives on plants showed their role in inducing tolerance to various stresses, suggesting potential agricultural applications in enhancing crop resilience (Senaratna et al., 2004).

• Microbial Activity : The biocidal effects of cationic surfactants based on Schiff base, which may include benzoic acid derivatives, were investigated for their potential to inhibit the growth of sulfate-reducing bacteria. This points to applications in microbial control and preservation (Shaban et al., 2013).

Analytical Chemistry

• Detection of Benzoic Acid in Food : A novel application of pyrolytic methylation was developed for the determination of benzoic acid in soft drinks by gas chromatography, highlighting the importance of analytical methods in food safety and regulation (Pan et al., 2005).

Safety and Hazards

While specific safety and hazard information for “3-methyl-2-(propionylamino)benzoic acid” is not available in the sources retrieved, it is generally advisable to ensure adequate ventilation, avoid dust formation, and avoid contact with eyes, skin, and clothing when handling similar chemical compounds.

Future Directions

Future research could focus on probing the effect of substitution on the benzoic acid ring on the polymorphism of phenylaminobenzoic acids. Additionally, the development of polyphenoloxidase and phenoloxidase activity by zymograms could be explored.